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Compound of Interest

Compound Name: Oxacyclododecan-2-one

Cat. No.: B161968

For researchers and drug development professionals, meticulous adherence to safety
protocols is paramount, extending from the synthesis and application of novel compounds to
their eventual disposal. This guide provides a detailed, step-by-step framework for the proper
disposal of oxacyclododecan-2-one (CAS No. 1725-03-7), ensuring the safety of laboratory
personnel and the protection of our environment. This document is designed to be a self-
validating system, explaining not just the "how" but the critical "why" behind each procedural
step, grounded in established safety and regulatory standards.

Understanding Oxacyclododecan-2-one: Properties
and Potential Hazards

Before initiating any disposal protocol, a thorough understanding of the subject compound is
essential. Oxacyclododecan-2-one, also known as 11-undecanolide, is a macrocyclic lactone
with the molecular formula C11H2002.[1][2][3]

Table 1: Physicochemical Properties of Oxacyclododecan-2-one
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Property Value Source(s)
CAS Number 1725-03-7 [11[3]
Molecular Formula C11H2002 [11[2][3]
Molecular Weight 184.28 g/mol [2][3]
Appearance Liquid

Melting Point 2-3°C [2][4]
Boiling Point 124-126 °C at 13 mmHg [2][4]
Density 0.992 g/mL at 25 °C [2]

Flash Point 110 °C (230 °F) - closed cup [4]

- 13.87 mg/L at 25 °C
Water Solubility (estimated) [5][6]
estimate

Hazard Identification: A Critical Assessment

There appears to be some conflicting information regarding the specific hazards of
oxacyclododecan-2-one. While one source indicates no GHS hazard classification, another,
more detailed safety data sheet (SDS) from a major supplier classifies it as follows:

» Skin Irritant (Category 2): H315 - Causes skin irritation.[4]
o Eye Irritant (Category 2): H319 - Causes serious eye irritation.[4]

o Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System: H335 -
May cause respiratory irritation.[4]

Given this information, it is imperative to err on the side of caution and handle
oxacyclododecan-2-one as a hazardous substance. The flash point of 110 °C also classifies it
as a combustible liquid.[4]

The Disposal Workflow: A Step-by-Step Protocol
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The proper disposal of oxacyclododecan-2-one must be conducted in accordance with your
institution's Chemical Hygiene Plan (CHP), a requirement of the OSHA Laboratory Standard
(29 CFR 1910.1450).[7][8][9] This plan will outline specific procedures for hazardous waste
management. The following protocol provides a general, best-practice framework.

Personal Protective Equipment (PPE): Your First Line of
Defense

Due to its irritant properties, appropriate PPE is mandatory when handling oxacyclododecan-
2-one waste.

e Eye and Face Protection: Wear chemical safety goggles or a face shield.
» Hand Protection: Use chemically resistant gloves (e.g., nitrile).
o Skin and Body Protection: A lab coat or chemical-resistant apron is essential.

o Respiratory Protection: If there is a risk of generating aerosols or vapors, especially in a
poorly ventilated area, a respirator with an appropriate cartridge may be necessary.

Waste Segregation: Preventing Unwanted Reactions

Proper segregation of chemical waste is a cornerstone of laboratory safety.

o Designated Waste Container: Oxacyclododecan-2-one waste should be collected in a
dedicated, properly labeled container.

e Incompatible Materials: Do not mix this waste with strong oxidizing agents, strong acids, or
strong bases. While specific reactivity data is limited, this is a general best practice to
prevent unforeseen chemical reactions.

Containerization and Labeling: Ensuring Clarity and
Compliance

The container used for waste collection must meet specific criteria to ensure safety and
regulatory compliance.[10][11]
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» Container Material: Use a chemically compatible container, such as a high-density
polyethylene (HDPE) or glass bottle with a secure, screw-top cap.[11][12]

o Container Integrity: The container must be in good condition, free of cracks or leaks.

e Labeling: The waste container must be clearly labeled with the words "Hazardous Waste"
and the full chemical name, "Oxacyclododecan-2-one". The label should also include the
date of accumulation and the name of the responsible individual or laboratory.[13][14]

Storage of Chemical Waste: The Satellite Accumulation
Area (SAA)

Laboratories that generate hazardous waste must have a designated Satellite Accumulation
Area (SAA) for the temporary storage of waste containers.[11][13]

o Location: The SAA should be at or near the point of waste generation and under the control
of the laboratory personnel.

o Container Management: Waste containers in the SAA must be kept closed except when
adding waste.

o Spill Containment: It is best practice to store liquid waste containers in secondary
containment to prevent spills.

Final Disposal: Coordination with Environmental Health
and Safety (EHS)

The ultimate disposal of hazardous waste is a regulated process that must be handled by
trained professionals.

o Contact EHS: When the waste container is full, or in accordance with your institution's
policies, contact your Environmental Health and Safety (EHS) department to arrange for
pickup.

e Do Not Dispose in Sinks or Regular Trash: Oxacyclododecan-2-one is considered toxic to
aquatic life with long-lasting effects.[15] Therefore, it must not be poured down the drain or
disposed of in the regular trash.[10]
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Spill Management Protocol

In the event of a spill, prompt and appropriate action is necessary to mitigate exposure and

environmental contamination.

Alert Personnel: Immediately alert others in the vicinity.

Evacuate and Ventilate: If the spill is large or in a poorly ventilated area, evacuate the
immediate area and increase ventilation.

Don Appropriate PPE: Before attempting to clean the spill, ensure you are wearing the
proper personal protective equipment.

Contain the Spill: For liquid spills, use an inert absorbent material such as vermiculite, sand,
or a commercial sorbent to dike the spill and prevent it from spreading.[16]

Absorb and Collect: Carefully absorb the spilled material with the absorbent.

Containerize Spill Debris: Place the contaminated absorbent and any other contaminated
materials (e.g., paper towels, gloves) into a sealed, properly labeled hazardous waste
container.

Decontaminate the Area: Clean the spill area with soap and water.

Report the Spill: Report the spill to your laboratory supervisor and EHS department, following
your institution's specific reporting procedures.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of

oxacyclododecan-2-one.
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Oxacyclododecan-2-one Disposal Workflow
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Caption: Decision workflow for the safe disposal of oxacyclododecan-2-one.
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Conclusion: A Commitment to Safety and
Environmental Stewardship

The proper disposal of oxacyclododecan-2-one is not merely a procedural task but a
reflection of a laboratory's commitment to the safety of its personnel and the preservation of the
environment. By understanding the potential hazards of this compound and adhering to the
systematic disposal protocols outlined in this guide and your institution's Chemical Hygiene
Plan, you contribute to a culture of safety and responsible scientific practice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b161968#oxacyclododecan-2-one-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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